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Compound of Interest

Compound Name: Nonyl undecyl! phthalate
CAS No.: 65185-89-9
Cat. No.: B033087
Get Quote
. J

This guide provides a comprehensive technical overview of Nonyl Undecyl Phthalate, a
significant high molecular weight phthalate ester. It is intended for researchers, scientists, and
professionals in drug development and material science who require detailed chemical,
analytical, and safety information. This document delves into the compound's identity,
properties, synthesis, and applications, with a focus on the scientific principles that underpin its
use and analysis.

Chemical Identity and Nomenclature

Nonyl undecyl phthalate is a complex phthalate ester used primarily as a plasticizer.
Establishing its precise chemical identity is fundamental for any scientific investigation.

IUPAC Name and Synonyms

The formal IUPAC name for this compound is 1,2-Benzenedicarboxylic acid, 1-nonyl 2-undecyl
ester.[1] However, in scientific literature and commercial contexts, it is known by a variety of

synonyms:

» n-Nonyl n-undecyl phthalate[1]
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» Nonylundecylphthalat[1]
e Phthalic acid, nonyl undecyl ester, branched and linear[2]
e 1-O-nonyl 2-O-undecyl benzene-1,2-dicarboxylate[1]

It is important for researchers to be aware of these different names to ensure comprehensive
literature searches and accurate identification of the substance.

Chemical Structure and ldentifiers

The molecular structure of nonyl undecyl phthalate consists of a benzene ring with two
adjacent carboxylate groups, esterified with a nonyl and an undecyl alcohol, respectively.

Table 1: Chemical Identifiers for Nonyl Undecyl Phthalate

Identifier Value Source
CAS Number 65185-89-9 [1]
Molecular Formula C28H4604 [1]
Molecular Weight 446.66 g/mol PubChem
InChiKey ACBFIMAXNZVRRX- o

UHFFFAOYSA-N

CCCCcCcCcceececeoc(=0)c1=
Canonical SMILES CC=CC=C1Cc(=0)0cccecec [1]
CCC

Physicochemical Properties

The physical and chemical properties of nonyl undecyl phthalate dictate its behavior in
various applications and environmental conditions. As a high molecular weight phthalate, it
exhibits low volatility and water solubility.

Table 2: Physicochemical Properties of Nonyl Undecyl Phthalate
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Predicted/Experime

Property Value Source

ntal
Boiling Point 4542 £ 13.0 °C Predicted ChemicalBook
Density 0.966 £ 0.06 g/cm3 Predicted ChemicalBook
Physical State Oily Liquid Experimental PubChem

Chloroform (Slightly),
Ethyl Acetate

Solubility ) Experimental ChemicalBook
(Slightly), Methanol

(Slightly)

Synthesis of Nonyl Undecyl Phthalate

The synthesis of nonyl undecyl phthalate, like other phthalate esters, is typically achieved
through the esterification of phthalic anhydride with the corresponding alcohols, in this case,
nonyl alcohol and undecyl alcohol.

General Esterification Pathway

The reaction involves the nucleophilic attack of the alcohols on the carbonyl carbons of phthalic
anhydride, leading to the opening of the anhydride ring and subsequent formation of the
diester. This process is generally catalyzed by an acid.
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Nonyl Alcohol &
Undecyl Alcohol
Phthalic Anhydride %

Monoester Intermediate + Alcohol, -Hz0 Nonyl Undecyl Phthalate) -
______ >
Acid Catalyst -
(e.g., H2S04)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e 1. Nonyl undecyl phthalate | C28H4604 | CID 3017576 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. cCpsc.gov [cpsc.gov]

o To cite this document: BenchChem. [An In-Depth Technical Guide to Nonyl Undecyl
Phthalate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033087/docs#an-in-depth-technical-guide-to-nonyl-
undecyl-phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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